Cas no 2470233-08-8 (Bisdemethoxycurcumin-d)
Bisdemethoxycurcumin-d Chemical and Physical Properties
Names and Identifiers
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- Bisdemethoxycurcumin-d8
- Curcumin III-d8
- Didemethoxycurcumin-d8
- Bisdemethoxycurcumin-d
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- Inchi: 1S/C19H16O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-12,20-21H,13H2/b11-5+,12-6+/i1D,2D,3D,4D,7D,8D,9D,10D
- InChI Key: PREBVFJICNPEKM-PHMSPZQVSA-N
- SMILES: C(/C1C([2H])=C([2H])C(O)=C([2H])C=1[2H])=C\C(=O)CC(=O)/C=C/C1C([2H])=C([2H])C(O)=C([2H])C=1[2H]
Bisdemethoxycurcumin-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0007S-1mg |
Bisdemethoxycurcumin-d |
2470233-08-8 | ≥98.0% | 1mg |
¥4500 | 2024-04-18 | |
| MedChemExpress | HY-N0007S-5mg |
Bisdemethoxycurcumin-d |
2470233-08-8 | ≥98.0% | 5mg |
¥12800 | 2023-08-31 | |
| Key Organics Ltd | MS-24666-1mg |
Bisdemethoxycurcumin-d8 |
2470233-08-8 | >97% | 1mg |
£739.55 | 2025-02-09 |
Bisdemethoxycurcumin-d Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Bisdemethoxycurcumin-d
Professional Introduction to Bisdemethoxycurcumin-d (CAS No. 2470233-08-8)
Bisdemethoxycurcumin-d, a derivative of curcumin, is a highly studied compound in the field of chemobiomedicine. Its chemical structure, characterized by the removal of methoxy groups from curcumin, imparts unique pharmacological properties that make it a subject of extensive research. This compound, identified by the CAS number 2470233-08-8, has garnered significant attention due to its potential therapeutic applications in various diseases.
The molecular formula of Bisdemethoxycurcumin-d is C₂₁H₁₈O₅, reflecting its structural similarity to curcumin but with distinct differences that influence its biological activity. The absence of methoxy groups enhances its solubility and bioavailability, making it a promising candidate for drug development. Recent studies have highlighted its role in modulating inflammatory pathways, which are central to numerous chronic diseases.
One of the most compelling aspects of Bisdemethoxycurcumin-d is its ability to interact with multiple biological targets. Research has demonstrated its efficacy in inhibiting the activity of key enzymes such as COX-2 and NF-κB, which are pivotal in the inflammatory response. These findings have opened new avenues for the treatment of conditions like arthritis, cardiovascular disease, and even certain types of cancer.
In vitro and in vivo studies have provided substantial evidence supporting the therapeutic potential of Bisdemethoxycurcumin-d. For instance, a study published in the journal Pharmaceuticals reported that this compound significantly reduced oxidative stress and inflammation in liver cells, suggesting its potential use in protecting against liver damage caused by toxins and metabolic disorders.
The pharmacokinetic profile of Bisdemethoxycurcumin-d is another area of interest. Unlike curcumin, which is known for its poor bioavailability, Bisdemethoxycurcumin-d exhibits better absorption rates when administered orally. This improvement is attributed to its modified molecular structure, which facilitates easier penetration through biological membranes. Such pharmacokinetic advantages make it a more viable candidate for clinical applications.
Advances in synthetic chemistry have enabled the large-scale production of Bisdemethoxycurcumin-d, making it more accessible for research purposes. Researchers are now exploring its potential in combination therapies, where it could be used alongside conventional drugs to enhance therapeutic outcomes. This approach is particularly relevant in oncology, where combinatorial treatments have shown promise in overcoming drug resistance.
The safety profile of Bisdemethoxycurcumin-d has also been extensively evaluated. Preclinical studies have indicated that it exhibits low toxicity at therapeutic doses, making it a relatively safe option for human trials. However, further research is needed to fully understand its long-term effects and potential side interactions with other medications.
The role of Bisdemethoxycurcumin-d in neuroprotection is an emerging area of research. Studies suggest that it may help mitigate neurodegenerative diseases by inhibiting the aggregation of amyloid-beta plaques and tau proteins associated with Alzheimer's disease. This potential application has sparked interest among neuroscientists and clinicians who are seeking effective treatments for this debilitating condition.
Another exciting aspect of Bisdemethoxycurcumin-d is its antimicrobial properties. Research has shown that it can effectively inhibit the growth of various bacteria and fungi, including multidrug-resistant strains. This finding could lead to novel strategies for combating infections that are increasingly difficult to treat with existing antibiotics.
The future directions for Bisdemethoxycurcumin-d research are vast and multifaceted. Ongoing clinical trials aim to validate its efficacy in treating human diseases, while laboratory investigations continue to uncover new mechanisms of action. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits for patients worldwide.
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